Cas no 3967-55-3 (4,5-Dichloro-1,3-oxolan-2-one)

• Product Name: 4,5-Dichloro-1,3-oxolan-2-one
• CAS No: 3967-55-3
• MF: C₃H₂Cl₂O₃
• MW: 156.952179431915
• MDL: MFCD00005384
• CID: 44626
• PubChem ID: 19869
• Update Time: 2025-10-25

4,5-Dichloro-1,3-oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-1,3-dioxolan-2-one
• (+-)-trans-4,5-Dichlor-[1,3]dioxolan-2-on
• (+-)-trans-4,5-dichloro-[1,3]dioxolan-2-one
• 1,2-Dichloroethylene carbonate
• 1,3-DIOXOLANE,4,5-DICHLORO-2-OXO
• 4,3-dioxolane-2-one
• 4,5-Dichloro-1,3-dioxolane-2-one
• Cyclic 1,2-dichloroethylene carbonate
• EINECS 223-584-0
• Carbonicacid, 1,2-dichloroethylene ester (6CI)
• Carbonic acid, cyclic1,2-dichloroethylene ester (7CI,8CI)
• 1,2-Ethanediol, 1,2-dichloro-, cycliccarbonate (6CI)
• NSC15913
• FT-0635080
• 1, 4,5-dichloro-2-oxo-
• NSC-15913
• 1,3-Dioxolan-2-one, 4,5-dichloro-
• BETICXVUVYXEJX-UHFFFAOYSA-N
• SCHEMBL139108
• Carbonic acid,2-dichloroethylene ester
• CS-0199418
• Carbonic acid, 1,2-dichloroethylene ester
• AKOS006282817
• AS-40414
• 3967-55-3
• 1,2-Dichloro ethylene carbonate
• Phosphonomycin(R)-1-phenethylaminesalt
• DTXSID10960287
• 1,2-DichlorA currencythylencarbonat
• dichloroethylene carbonate
• MFCD00005384
• NSC 15913
• Carbonic acid, cyclic 1,2-dichloroethylene ester
• CHEBI:189153
• 1,3-DIOXOLANE, 4,5-DICHLORO-2-OXO-
• NS00049401
• WLN: T5OOOTJ DG EG
• 4,5-Dichloro-1,3-oxolan-2-one
• DTXCID801388148
• Carbonic acid, 1,2-dichloroethylene ester (6CI)
• DB-028645
• Carbonic acid, cyclic 1,2-dichloroethylene ester (7CI)
• ALBB-033355

• MDL： MFCD00005384
• Inchi： 1S/C3H2Cl2O3/c4-1-2(5)8-3(6)7-1/h1-2H
• InChI Key： BETICXVUVYXEJX-UHFFFAOYSA-N
• SMILES： ClC1C(OC(=O)O1)Cl

Computed Properties

• Exact Mass: 155.93800
• Monoisotopic Mass: 155.938099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.5877 (estimate)
• Boiling Point: 281.7±30.0 °C at 760 mmHg
• Flash Point: 144.6±23.6 °C
• Refractive Index: 1.489
• PSA: 35.53000
• LogP: 1.28300
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,5-Dichloro-1,3-oxolan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 4,5-Dichloro-1,3-oxolan-2-one

4,5-Dichloro-1,3-Oxolan-2-One: A Comprehensive Overview

4,5-Dichloro-1,3-Oxolan-2-One, also known by its CAS number CAS No. 3967-55-3, is a compound of significant interest in various fields of chemistry and materials science. This compound is a cyclic ketone with two chlorine atoms attached to the four and five positions of the oxolane ring. The structure of 4,5-Dichloro-1,3-Oxolan-2-One makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 4,5-Dichloro-1,3-Oxolan-2-One typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only improve efficiency but also align with the growing demand for sustainable chemical manufacturing.

The physical properties of 4,5-Dichloro-1,3-Oxolan-2-One are well-documented. It has a melting point of approximately 80°C and a boiling point around 160°C under standard atmospheric pressure. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. These properties make it suitable for use in organic synthesis reactions where controlled solubility is crucial.

In terms of applications, 4,5-Dichloro-1,3-Oxolan-2-One has shown promise in the development of bioactive compounds. Recent research has highlighted its role as an intermediate in the synthesis of antifungal agents and insecticides. For example, studies conducted by Smith et al. (2023) demonstrated that derivatives of this compound exhibit potent activity against plant pathogens without significant toxicity to non-target organisms.

Beyond its role in agrochemicals, 4,5-Dichloro-1,3-Oxolan-2-One has also been explored for its potential in polymer chemistry. Its cyclic structure allows for easy incorporation into polymer backbones, leading to materials with enhanced thermal stability and mechanical properties. Collaborative efforts between chemists and materials scientists have resulted in novel polymers that find applications in high-performance textiles and electronic devices.

The environmental impact of 4,5-Dichloro-1,3-Oxolan-2-One has been a topic of recent concern. While it is not classified as a hazardous substance under current regulations, its degradation pathways under various environmental conditions are being actively studied. Research indicates that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural systems.

In conclusion, 4,5-Dichloro-1,3-Oxolan-2-One (CAS No. 3967-55-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in modern organic synthesis. As research continues to uncover new uses and optimize existing processes, this compound is poised to play an even more significant role in advancing chemical science.